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Compound of Interest

Compound Name: (4-Amino-3-iodophenyl)methanol

Cat. No.: B8785511

Get Quote

Executive Summary & Hazard Characterization
(4-Amino-3-iodophenyl)methanol (CAS 161623-28-3) is a halogenated aniline derivative

commonly used as an intermediate in cross-coupling reactions (e.g., Suzuki-Miyaura). Its

disposal requires strict adherence to halogenated organic waste protocols.

The Scientist's Perspective: The presence of the C–I (Carbon-Iodine) bond and the primary

amine dictates our disposal strategy.

Iodine Lability: The C–I bond is the weakest among halo-organics. Improper incineration

temperatures or mixing with strong oxidizers can release elemental iodine (

) gas, which is corrosive and toxic.

Aniline Oxidation: The amino group makes this compound susceptible to exothermic

oxidation. Never dispose of this in "Oxidizing" waste streams (e.g., with nitric acid or

peroxides).
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Parameter Data / Classification Operational Implication

Physical State Solid (Powder)
Dust control required during

transfer.

Solubility
Soluble in DMSO, MeOH,

DCM

Dispose in halogenated

solvent streams if dissolved.

Reactivity Light Sensitive; Air Sensitive

Store waste in amber

containers; minimize

headspace.

Primary Hazards
Acute Tox.[1][2][3]

(Oral/Dermal); Irritant

PPE: Nitrile gloves (double-

gloved), Lab coat, Safety

glasses.

Waste Class Halogenated Organic

DO NOT mix with non-

halogenated solvents

(increases incineration cost).

Pre-Disposal Segregation Strategy
Effective disposal starts at the bench. You must segregate this compound from incompatible

streams to prevent "lab pack" rejection or reaction in the drum.

Critical Incompatibilities
Strong Oxidizers: Nitric acid, Peroxides, Permanganates. (Risk: Fire/Explosion/Formation of

azo-tars).

Strong Acids: While amines form salts with acids, adding this to a highly acidic waste stream

can generate heat. Keep in neutral organic streams.

Non-Halogenated Solvents: Mixing halogenated waste with non-halogenated waste

contaminates the entire volume, forcing the facility to treat the whole container as

halogenated (significantly more expensive).
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Scenario A: Solid Waste (Pure Compound or
Contaminated Solids)
Applicability: Expired reagent, contaminated weighing boats, solid spill cleanup materials.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or an amber

glass jar.

Bagging: Place the solid waste inside a clear polyethylene bag first (double containment),

then place it into the jar.

Labeling:

Label as "Hazardous Waste - Solid, Toxic."

Explicitly write: "Contains Iodinated Organics." (This alerts the incineration facility to

monitor iodine scrubbing).

Storage: Store in a cool, dark satellite accumulation area until pickup.

Scenario B: Liquid Waste (Reaction Mixtures/Mother
Liquor)
Applicability: Filtrates from recrystallization, reaction solvents (DCM, DMSO, Methanol).

Stream Identification: This MUST go into the Halogenated Solvent carboy (Red tag in many

labs).

pH Check: Ensure the waste stream is not strongly acidic (pH < 2). If acidic, neutralize with

dilute Sodium Bicarbonate (

) before adding to the organic drum to prevent degradation of the iodine bond.

Transfer:

Use a funnel with a grounding wire if the solvent base is flammable (e.g., Methanol).

Avoid splashing; the compound is a skin sensitizer.
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Log Entry: Record the volume and approximate concentration on the waste tag.

Decision Logic & Workflow
The following diagram illustrates the decision matrix for disposing of (4-Amino-3-
iodophenyl)methanol.

Waste Generation:
(4-Amino-3-iodophenyl)methanol

Physical State?

Solid Waste
(Powder, Wipes, PPE)

Solid

Liquid Waste
(Solvent mixtures)

Solution

CRITICAL CHECK:
Isolate from Oxidizers

Double Bag (Poly)
Place in HDPE/Amber Jar

Safe

Select Stream:
HALOGENATED ORGANIC

Safe

Labeling:
'Toxic', 'Halogenated',
'Iodine Compounds'

Transfer to EHS/Disposal Facility
(High Temp Incineration)

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b8785511/docs?utm_src=pdf-body#operational-guide-safe-disposal-of-4-amino-3-iodophenyl-methanol
https://www.benchchem.com/product/b8785511/docs?utm_src=pdf-body#operational-guide-safe-disposal-of-4-amino-3-iodophenyl-methanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8785511?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Figure 1: Operational decision tree for the segregation and packaging of iodinated aniline

waste.

Emergency Contingencies: Spills & Exposure[4]
Scientist's Note: The high iodine content means this compound can stain surfaces

yellow/brown upon oxidation. Immediate cleanup prevents permanent staining and persistent

contamination.

Spill Cleanup Procedure
Evacuate & PPE: Clear the immediate area. Don nitrile gloves (double layer recommended),

safety goggles, and a P95/N95 respirator if dust is present.

Containment:

Solid: Cover with wet paper towels (to prevent dust) or use a HEPA vacuum designated for

hazardous chemicals.

Liquid: Dike the spill with universal absorbent pads or vermiculite.

Decontamination:

Wipe the surface with a mild soap solution.

If staining occurs: Use a 5% Sodium Thiosulfate solution. This reduces any oxidized iodine

(

, brown) back to iodide (

, colorless/water-soluble), allowing it to be wiped away easily.

Disposal of Cleanup Material: Treat all used absorbents and gloves as Solid Hazardous

Waste (Scenario A above).

Regulatory & Compliance (US/EU Context)
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US EPA (RCRA): This compound is not explicitly P- or U-listed. However, it is a

Characteristic Waste if in a flammable solvent (D001). It must be treated as Halogenated

Organic Waste under "Lab Pack" guidelines.

EU Waste Framework Directive: Classify under EWC code 07 01 03 (organic halogenated
solvents, washing liquids and mother liquors) or 16 05 06 (laboratory chemicals consisting of

or containing hazardous substances).

Incineration Requirement: Facilities must incinerate this waste at temperatures

with specific scrubbing for acid gases (HI/I2) to comply with emission standards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://quimica.ypf.com/assets/fichas/MSDS-Metanol.pdf
https://www.newmoa.org/wp-content/uploads/2022/08/2019_10_24_Webinar_Waste_Characterization-2019.pdf
https://www.benchchem.com/product/b8785511/docs#operational-guide-safe-disposal-of-4-amino-3-iodophenyl-methanol
https://www.benchchem.com/product/b8785511/docs#operational-guide-safe-disposal-of-4-amino-3-iodophenyl-methanol
https://www.benchchem.com/product/b8785511/docs#operational-guide-safe-disposal-of-4-amino-3-iodophenyl-methanol
https://www.benchchem.com/product/b8785511/docs#operational-guide-safe-disposal-of-4-amino-3-iodophenyl-methanol
https://www.benchchem.com/product/b8785511?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8785511?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

